![molecular formula C23H25NO5 B6589446 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(oxan-3-yl)propanoic acid CAS No. 1698661-26-5](/img/no-structure.png)
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(oxan-3-yl)propanoic acid
Overview
Description
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(oxan-3-yl)propanoic acid, also known as FMOC-Phe-OH, is an important building block for synthesizing peptides. It is a derivative of phenylalanine, an essential amino acid, and is widely used in peptide synthesis due to its stability and solubility. FMOC-Phe-OH has been used for many applications in the scientific research field, including protein and peptide synthesis, drug development, and biopharmaceutical research.
Scientific Research Applications
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(oxan-3-yl)propanoic acid has a wide range of applications in scientific research. It is used to synthesize peptides and proteins, as well as for drug development and biopharmaceutical research. It has also been used in the study of enzyme-substrate interactions, enzyme kinetics, and other biochemical processes. In addition, this compound has been used in the development of new drugs and therapies for various diseases, such as cancer and HIV/AIDS.
Mechanism of Action
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(oxan-3-yl)propanoic acid acts as a substrate for the enzymes involved in peptide and protein synthesis. It is a building block that is used to construct peptides and proteins by forming peptide bonds between amino acids. It is also involved in the formation of disulfide bonds, which are important for the stability of proteins.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are largely dependent on the peptides and proteins that it is used to synthesize. For example, it has been used to synthesize peptides that have been shown to have anti-cancer and anti-inflammatory effects. It has also been used to synthesize peptides that have been shown to have antifungal and antiviral activities.
Advantages and Limitations for Lab Experiments
The main advantage of using 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(oxan-3-yl)propanoic acid in peptide and protein synthesis is its stability and solubility. It is also relatively easy to obtain and is relatively inexpensive compared to other similar compounds. The main limitation of using this compound is that it is not as efficient as other methods of peptide and protein synthesis.
Future Directions
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(oxan-3-yl)propanoic acid has a wide range of potential applications in the scientific research field. Future research could focus on developing new methods for synthesizing peptides and proteins using this compound. It could also be used to develop new drugs and therapies for various diseases, as well as to study enzyme-substrate interactions, enzyme kinetics, and other biochemical processes. In addition, research could be done to explore the potential use of this compound in the development of new materials and technologies.
Synthesis Methods
The synthesis of 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(oxan-3-yl)propanoic acid begins with the conversion of phenylalanine to a derivative form. This is achieved by reacting phenylalanine with 9-fluorenylmethylchloroformate (FMOC-Cl) in the presence of an acid catalyst. The resulting product is then reacted with hydroxylamine to form this compound. This reaction is typically carried out in a solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) and is typically complete in a few hours.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(oxan-3-yl)propanoic acid' involves the protection of the amine group, followed by the reaction with the acid and alcohol to form the desired product.", "Starting Materials": [ "9H-fluorene", "Methanol", "Sodium hydroxide", "Chloroacetyl chloride", "3-Hydroxypropanoic acid", "Oxane", "Dicyclohexylcarbodiimide", "N,N-Diisopropylethylamine", "Dimethylformamide", "Diethyl ether", "Hydrochloric acid", "Sodium bicarbonate" ], "Reaction": [ "9H-fluorene is reacted with methanol and sodium hydroxide to form 9H-fluoren-9-ol", "9H-fluoren-9-ol is reacted with chloroacetyl chloride to form 9-(chloroacetyl)fluorene", "3-Hydroxypropanoic acid is reacted with oxane and dicyclohexylcarbodiimide to form 3-(oxan-3-yl)propanoic acid", "9-(chloroacetyl)fluorene is reacted with 3-(oxan-3-yl)propanoic acid and N,N-diisopropylethylamine in dimethylformamide to form 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(oxan-3-yl)propanoic acid", "The product is then purified by recrystallization using diethyl ether and characterized using spectroscopic techniques", "The final product is obtained by treating the crude product with hydrochloric acid and sodium bicarbonate" ] } | |
CAS RN |
1698661-26-5 |
Molecular Formula |
C23H25NO5 |
Molecular Weight |
395.4 |
Purity |
95 |
Origin of Product |
United States |
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